1-(4-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)-2-phenylbutan-1-one

• IUPAC Name: 1-[4-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-2-phenylbutan-1-one
• InChI: InChI=1S/C20H25N3O2/c1-3-18(16-7-5-4-6-8-16)20(24)23-13-11-17(12-14-23)25-19-10-9-15(2)21-22-19/h4-10,17-18H,3,11-14H2,1-2H3
• InChI Key: ZYQUODCRBVVRJD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CCC(CC2)OC3=NN=C(C=C3)C
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

1-(4-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)-2-phenylbutan-1-one, also known as MP-10, is a synthetic compound that belongs to the class of cathinones. It is a psychoactive substance that has been widely used in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Bioactivity

Researchers have synthesized various compounds, including those similar to the specified chemical structure, exploring their binding affinity, molecular docking, and anti-proliferative activities against cancer cell lines. For example, substituted compounds were evaluated against human breast cancer cell lines (MCF-7) and human embryonic kidney cells (HEK293), where some showed significant anti-proliferative activities. Molecular docking with active compounds against Bcl-2 protein demonstrated good binding affinity, indicating potential therapeutic applications (Parveen et al., 2017).

Structural Studies

Structural characterization of compounds with similar scaffolding has contributed to understanding their potential as anti-malarial agents. Crystal structures of active and non-active derivatives were reported, with biological studies highlighting the importance of specific moieties for generating activity (Cunico et al., 2009).

Inhibitors Development

Research has identified derivatives as inhibitors of soluble epoxide hydrolase, demonstrating the importance of the triazine heterocycle for potency and selectivity. Modifications led to compounds with reduced clearance and improved oral exposure, highlighting the compound's role in developing therapeutic agents (Thalji et al., 2013).

Antimicrobial and Antipsychotic Agents

Novel syntheses have focused on creating potent bacterial biofilm and MurB inhibitors, with certain derivatives showing excellent antibacterial efficacies and biofilm inhibition activities. These findings suggest potential applications in treating bacterial infections (Mekky & Sanad, 2020).

Anticonvulsant and Analgesic Activities

Compounds with the specified structure or similar have been evaluated for anticonvulsant and analgesic activities, indicating a potential for developing new therapeutic agents targeting epilepsy and pain management. The mechanism of action for these activities may relate to their influence on voltage-gated sodium and calcium channels (Obniska et al., 2015).